4-(4-Chloro-2-fluorophenylamino)-7-hydroxy-6-methoxyquinazoline

• CAS No.: 193001-59-1
• Molecular Formula: C15H11ClFN3O2
• Molecular Weight: 319.72 g/mol
• IUPAC Name: 4-(4-chloro-2-fluoroanilino)-6-methoxyquinazolin-7-ol
• InChI: InChI=1S/C15H11ClFN3O2/c1-22-14-5-9-12(6-13(14)21)18-7-19-15(9)20-11-3-2-8(16)4-10(11)17/h2-7,21H,1H3,(H,18,19,20)
• InChI Key: XGZKSSTZBKFZMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Cl)F)O

Description

4-(4-Chloro-2-fluorophenylamino)-7-hydroxy-6-methoxyquinazoline is a useful research compound. Its molecular formula is C15H11ClFN3O2 and its molecular weight is 319.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 7-benzyloxy-4-(4-chloro-2-fluoroanilino)-6-methoxyquinazoline hydrochloride (892 mg, 2 mmol) in TFA (10 ml) was heated at reflux for 50 minutes. After cooling, the mixture was poured onto ice. The precipitate was collected by filtration, dissolved in methanol (10 ml) and basified to pH11 with aqueous ammonia. After concentration by evaporation, the solid product was collected by filtration, washed with water then ether and dried under vacuum to give 4-(4-chloro-2-fluoroanilino)-7-hydroxy-6-methoxyquinazoline as a yellow solid (460 mg, 72%).

Synthesis routes and methods II

Procedure details

A solution of 7-benzyloxy-4-(4-chloro-2-fluorophenylamino)-6-methoxyquinazoline hydrochloride (892 mg, 2 mmol) in TFA (10 ml) was refluxed for 50 minutes. After cooling, the mixture was poured onto ice. The precipitate was collected by filtration, dissolved in methanol (10 ml) and basified to pH 11 with aqueous ammonia. After concentration by evaporation, the solid product was collected by filtration, washed with water then ether and dried under vacuum to give 4-(4-chloro-2-fluorophenylamino)-7-hydroxy-6-methoxyquinazoline as a yellow solid (460 mg, 72%).